Cas no 1805771-50-9 (4-Hydroxy-2-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 4-Hydroxy-2-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1805771-50-9
• MF: C₁₂H₁₄O₆
• MW: 254.235964298248
• CID: 4940680
• Update Time: 2025-05-25

4-Hydroxy-2-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O6/c1-18-10(14)5-2-7-6-8(13)3-4-9(7)11(15)12(16)17/h3-4,6,11,13,15H,2,5H2,1H3,(H,16,17)
• InChI Key： ISSLBPMRAQQYHJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1CCC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: 0.6
• Topological Polar Surface Area: 104

Additional information on 4-Hydroxy-2-(3-methoxy-3-oxopropyl)mandelic acid

4-Hydroxy-2-(3-methoxy-3-oxopropyl)mandelic Acid: A Comprehensive Overview

4-Hydroxy-2-(3-methoxy-3-oxopropyl)mandelic acid, identified by the CAS number 1805771-50-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, food additives, and cosmetic formulations. Recent advancements in chemical synthesis and bioactivity studies have further highlighted its versatility and importance in modern scientific research.

The chemical structure of 4-Hydroxy-2-(3-methoxy-3-oxopropyl)mandelic acid consists of a mandelic acid backbone, which is a derivative of benzene with hydroxyl and carboxylic acid groups. The substitution at the 2-position with a 3-methoxy-3-oxopropyl group introduces additional functional groups that enhance its chemical reactivity and biological activity. This modification not only increases the compound's solubility but also enhances its ability to participate in various biochemical pathways.

Recent studies have explored the potential of 4-Hydroxy-2-(3-methoxy-3-oxopropyl)mandelic acid as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel anti-inflammatory agents and antioxidants. Its ability to scavenge free radicals makes it a promising candidate for use in skincare products aimed at reducing oxidative stress and combating signs of aging.

In the food industry, 4-Hydroxy-2-(3-methoxy-3-oxopropyl)mandelic acid has been investigated as a natural preservative due to its antimicrobial properties. Studies have demonstrated its effectiveness in inhibiting the growth of pathogenic bacteria, making it a potential alternative to synthetic food additives. This application aligns with the growing consumer demand for natural and sustainable food products.

The synthesis of CAS No. 1805771-50-9 involves a multi-step process that includes nucleophilic substitution, oxidation, and condensation reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers are also exploring green chemistry approaches to reduce the environmental impact of its manufacturing process.

In conclusion, 4-Hydroxy-2-(3-methoxy-3-oxopropyl)mandelic acid, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. Its role as a versatile building block in organic synthesis, coupled with its bioactive properties, positions it as a valuable compound in various industries. As ongoing studies uncover new insights into its potential uses, this compound is expected to play an even greater role in advancing modern science and technology.